Cas no 862813-55-6 (N-2-(6,7-dimethyl-2-oxo-1,2-dihydroquinolin-3-yl)ethyl-2-(2-methyl-1H-indol-3-yl)-2-oxoacetamide)

• Product Name: N-2-(6,7-dimethyl-2-oxo-1,2-dihydroquinolin-3-yl)ethyl-2-(2-methyl-1H-indol-3-yl)-2-oxoacetamide
• CAS No: 862813-55-6
• MF: C₂₄H₂₃N₃O₃
• MW: 401.457725763321
• CID: 5826260
• PubChem ID: 7080796
• Update Time: 2025-08-02

N-2-(6,7-dimethyl-2-oxo-1,2-dihydroquinolin-3-yl)ethyl-2-(2-methyl-1H-indol-3-yl)-2-oxoacetamide Chemical and Physical Properties

Names and Identifiers

• 1H-Indole-3-acetamide, N-[2-(1,2-dihydro-6,7-dimethyl-2-oxo-3-quinolinyl)ethyl]-2-methyl-α-oxo-
• AKOS001869716
• 862813-55-6
• N-[2-(6,7-dimethyl-2-oxo-1H-quinolin-3-yl)ethyl]-2-(2-methyl-1H-indol-3-yl)-2-oxoacetamide
• F0675-0434
• N-2-(6,7-dimethyl-2-oxo-1,2-dihydroquinolin-3-yl)ethyl-2-(2-methyl-1H-indol-3-yl)-2-oxoacetamide

• Inchi： 1S/C24H23N3O3/c1-13-10-17-12-16(23(29)27-20(17)11-14(13)2)8-9-25-24(30)22(28)21-15(3)26-19-7-5-4-6-18(19)21/h4-7,10-12,26H,8-9H2,1-3H3,(H,25,30)(H,27,29)
• InChI Key： IHSNIDQLKPNTBC-UHFFFAOYSA-N
• SMILES： N1C2=C(C=CC=C2)C(C(=O)C(NCCC2=CC3=C(NC2=O)C=C(C)C(C)=C3)=O)=C1C

Computed Properties

• Exact Mass: 401.17394160g/mol
• Monoisotopic Mass: 401.17394160g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 30
• Rotatable Bond Count: 5
• Complexity: 733
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 91.1Ų

Experimental Properties

• Density: 1.265±0.06 g/cm3(Predicted)
• pka: 11.60±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Hydroquinolones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinolones and derivatives Hydroquinolones

Additional information on N-2-(6,7-dimethyl-2-oxo-1,2-dihydroquinolin-3-yl)ethyl-2-(2-methyl-1H-indol-3-yl)-2-oxoacetamide

Comprehensive Overview of N-2-(6,7-dimethyl-2-oxo-1,2-dihydroquinolin-3-yl)ethyl-2-(2-methyl-1H-indol-3-yl)-2-oxoacetamide (CAS No. 862813-55-6)

The compound N-2-(6,7-dimethyl-2-oxo-1,2-dihydroquinolin-3-yl)ethyl-2-(2-methyl-1H-indol-3-yl)-2-oxoacetamide, identified by its CAS No. 862813-55-6, is a sophisticated organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. Its unique structural features, combining a 6,7-dimethyl-2-oxo-1,2-dihydroquinoline core with a 2-methyl-1H-indole moiety, make it a promising candidate for various therapeutic applications. Researchers are particularly interested in its potential as a modulator of specific biological pathways, which could lead to breakthroughs in treating complex diseases.

In recent years, the scientific community has shown growing interest in quinoline and indole-based compounds due to their diverse pharmacological properties. The presence of these heterocyclic rings in N-2-(6,7-dimethyl-2-oxo-1,2-dihydroquinolin-3-yl)ethyl-2-(2-methyl-1H-indol-3-yl)-2-oxoacetamide suggests potential interactions with enzymes and receptors involved in inflammation, neurodegeneration, and metabolic disorders. This aligns with current trends in drug discovery, where multi-targeted approaches are increasingly favored to address complex diseases like Alzheimer's, diabetes, and autoimmune conditions.

The synthesis of CAS No. 862813-55-6 involves intricate organic transformations, highlighting the importance of modern synthetic methodologies in accessing structurally complex molecules. Key steps typically include the formation of the 1,2-dihydroquinolin-2-one scaffold, followed by strategic functionalization to introduce the 2-oxoacetamide linker and the 2-methylindole component. These synthetic challenges have spurred innovations in catalysis and green chemistry, addressing broader concerns about sustainable pharmaceutical manufacturing.

From a biochemical perspective, the 2-oxo-1,2-dihydroquinoline moiety in this compound is particularly noteworthy. This structural motif is known to participate in hydrogen bonding interactions with biological targets, potentially enhancing binding affinity and selectivity. Meanwhile, the 2-methyl-1H-indol-3-yl group may contribute to hydrophobic interactions and π-stacking, factors that are crucial for drug-receptor recognition. Such detailed molecular insights are increasingly sought after by researchers using computational chemistry and AI-assisted drug design tools.

Current research trends indicate growing interest in the pharmacokinetic properties of N-2-(6,7-dimethyl-2-oxo-1,2-dihydroquinolin-3-yl)ethyl-2-(2-methyl-1H-indol-3-yl)-2-oxoacetamide. Scientists are investigating its absorption, distribution, metabolism, and excretion (ADME) characteristics, which are critical for determining its drug-like properties. These studies often employ advanced analytical techniques such as LC-MS/MS and NMR spectroscopy, reflecting the integration of cutting-edge technologies in modern pharmaceutical development.

The potential therapeutic applications of CAS No. 862813-55-6 are being explored in the context of precision medicine, a rapidly evolving field that tailors treatments to individual patient characteristics. Its unique structural features suggest possible activity against specific molecular targets that show variability across patient populations. This aligns with current healthcare paradigms emphasizing personalized treatment strategies for better clinical outcomes.

In the broader context of chemical research, N-2-(6,7-dimethyl-2-oxo-1,2-dihydroquinolin-3-yl)ethyl-2-(2-methyl-1H-indol-3-yl)-2-oxoacetamide represents an interesting case study in molecular design. Its hybrid structure exemplifies contemporary strategies in medicinal chemistry that combine privileged pharmacophores to create novel bioactive compounds. This approach has become particularly relevant in addressing drug resistance challenges observed in various therapeutic areas.

Quality control and characterization of CAS No. 862813-55-6 present unique analytical challenges due to its structural complexity. Modern techniques such as high-resolution mass spectrometry (HRMS) and X-ray crystallography are often employed to ensure compound purity and confirm structural identity. These rigorous analytical procedures reflect the pharmaceutical industry's commitment to maintaining high standards in drug development and manufacturing.

The intellectual property landscape surrounding N-2-(6,7-dimethyl-2-oxo-1,2-dihydroquinolin-3-yl)ethyl-2-(2-methyl-1H-indol-3-yl)-2-oxoacetamide is another area of interest for researchers and industry professionals. Patent analyses reveal ongoing innovation in this chemical space, with particular focus on synthetic methods, formulations, and therapeutic applications. This competitive environment drives continuous improvement in molecular design and optimization strategies.

From an environmental perspective, the development of CAS No. 862813-55-6 and related compounds has prompted investigations into greener synthetic routes and more sustainable production methods. This reflects broader industry trends toward environmentally conscious pharmaceutical manufacturing, addressing concerns about waste generation and energy consumption in chemical synthesis.

Looking ahead, research on N-2-(6,7-dimethyl-2-oxo-1,2-dihydroquinolin-3-yl)ethyl-2-(2-methyl-1H-indol-3-yl)-2-oxoacetamide is expected to benefit from emerging technologies such as machine learning for molecular property prediction and automated synthesis platforms. These advancements could accelerate the optimization of this compound and its derivatives, potentially leading to novel therapeutic agents with improved efficacy and safety profiles.